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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359

For researchers, scientists, and drug development professionals, the safe handling of
deuterated solvents is paramount to ensuring both personal safety and the integrity of
experimental outcomes. This guide provides essential, immediate safety and logistical
information for the handling of Hexane-d14, a highly flammable and hazardous substance.

l. Immediate Safety Information

Hexane-d14 is a deuterated analog of n-hexane and shares its hazardous properties. It is a
highly flammable liquid and vapor that can cause serious health effects.[1][2][3][4]

Key Hazards:

» Flammability: Highly flammable liquid and vapor.[2][3][4] Vapors can form explosive mixtures
with air and may travel to a source of ignition and flash back.[3]

e Health Hazards:

[¢]

May be fatal if swallowed and enters airways (aspiration hazard).[2][4]

[¢]

Causes skin irritation.[2][4]

o

May cause drowsiness or dizziness.[4][5]

o

Suspected of damaging fertility or the unborn child.[2][4][5]
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o May cause damage to organs through prolonged or repeated exposure.[2][5]

o Causes serious eye irritation.[4]

Il. Personal Protective Equipment (PPE)

When handling Hexane-d14, it is crucial to use appropriate personal protective equipment to
prevent exposure.[6] The following PPE is recommended:

o Eye and Face Protection: Chemical splash goggles are required.[7][8] A face shield should
be worn in situations with a splash potential.[8][9]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory.[7][8][10] Butyl rubber gloves are
recommended for optimal protection.[7] Always inspect gloves for signs of degradation
before use.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn.[7][10] For
larger quantities or in situations with a higher risk of splashing, chemical-resistant
coveralls are recommended.[11]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[10][12] If engineering controls are not sufficient to maintain exposure
below permissible limits, a NIOSH-approved respirator with an organic vapor cartridge is
necessary.[6][9]

lll. Quantitative Data Summary

The following table summarizes key quantitative data for Hexane-d14, compiled from various
safety data sheets.
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Property Value Citations
CAS Number 21666-38-6 [2][3][4]
Molecular Formula Cc6D14 [3]
Molecular Weight 100.28 g/mol [3]
Appearance Clear, colorless liquid [1]
Boiling Point 69 °C (156.2 °F) [2]
Flash Point -22 °C (-7.6 °F) [3]
Vapor Pressure 132 mmHg @ 20 °C [3]
Specific Gravity 0.767 g/cm® @ 20 °C [2]
Explosive Limits Lower: 1.1 vol % Upper: 7.5 3]
vol %

IV. Operational Plan: Step-by-Step Handling
Procedure

Adherence to a strict operational protocol is essential for the safe handling of Hexane-d14.

1. Preparation:

» Read and understand the Safety Data Sheet (SDS) for Hexane-d14 before starting any
work.[13]

e Ensure a chemical fume hood is operational and available.

e Assemble all necessary PPE and ensure it is in good condition.[6]

o Have an appropriate fire extinguisher (e.g., CO2, dry chemical, or foam) readily accessible.
[3]

e Locate the nearest emergency eyewash station and safety shower.
2. Handling:

e Conduct all work with Hexane-d14 in a certified chemical fume hood to minimize inhalation
exposure.[12]
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» Ground and bond containers when transferring the solvent to prevent static discharge, which
can be an ignition source.[14]

» Use only non-sparking tools.[14]

o Keep containers tightly closed when not in use to prevent the escape of flammable vapors.
[14][15]

» Avoid contact with skin and eyes.[14] In case of contact, immediately flush the affected area
with copious amounts of water.[1]

» Do not eat, drink, or smoke in the laboratory area.[15]

3. Storage:

o Store Hexane-d14 in a tightly closed, properly labeled container.[10][15]

» Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other
sources of ignition.[3][10][16]

» Store in a flammable liquids storage cabinet.[16][17]

» Store away from incompatible materials such as oxidizing agents.[1][3]

V. Disposal Plan

Proper disposal of Hexane-d14 and contaminated materials is crucial to prevent environmental
contamination and ensure safety.

1. Waste Collection:

o Collect waste Hexane-d14 in a designated, properly labeled, and sealed container.[17] The
container should be compatible with flammable liquids.

e Do not mix Hexane-d14 waste with other incompatible waste streams.

e Solid waste contaminated with Hexane-d14 (e.g., paper towels, gloves) should also be
collected in a separate, labeled, and sealed container.

2. Waste Disposal:
o Dispose of Hexane-d14 waste through your institution's hazardous waste management
program.[4]

e This material and its container must be disposed of as hazardous waste.[1]
e Do not dispose of Hexane-d14 down the drain.[12]

VI. Experimental Workflow Diagram
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The following diagram illustrates the logical workflow for the safe handling of Hexane-d14.

Hexane-d14 Safe Handling Workflow

Preparation

Review SDS,
Assemble Equipment

Don PPE

Begin Experiment

Handling in Fume Hood

After Use Retrieve for Use Generate Waste Experimént Complete

Secure Storage Waste Collection Decontaminate Work Area

Hazardous Waste
Disposal

Remove PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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